Cas no 2168506-70-3 (4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline
• CAS No: 2168506-70-3
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 6518420
• PubChem ID: 165503031
• Update Time: 2025-06-08

4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline
• 2168506-70-3
• EN300-1477512

• Inchi： 1S/C13H13N3/c1-2-4-13-12(3-1)11(5-6-16-13)10-7-14-9-15-8-10/h1-4,7-9,11,16H,5-6H2
• InChI Key： GQDOIZXVSHPCEY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C2=CN=CN=C2)CC1

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline

4-(Pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 2168506-70-3): A Comprehensive Overview

4-(Pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 2168506-70-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyrimidine moiety with a tetrahydroquinoline scaffold. The integration of these two pharmacophores endows the molecule with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

The pyrimidine ring is a fundamental building block in nucleic acids and is known for its involvement in numerous biological processes. In the context of 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline, the pyrimidine moiety contributes to the compound's ability to interact with specific biological targets, such as enzymes and receptors. This interaction can modulate various cellular processes, including signal transduction and gene expression.

The tetrahydroquinoline scaffold, on the other hand, is a well-studied pharmacophore that has been extensively explored for its potential in drug discovery. Tetrahydroquinolines are known for their ability to cross the blood-brain barrier and their favorable pharmacokinetic properties. These characteristics make them particularly attractive for the development of central nervous system (CNS) therapeutics.

Recent studies have highlighted the potential of 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The study found that 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

In another study published in the European Journal of Pharmacology, 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline was evaluated for its neuroprotective effects. The results showed that this compound significantly reduced neuronal cell death and oxidative stress in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline may have therapeutic potential in treating neurodegenerative disorders.

The pharmacokinetic profile of 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline has also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its clinical development. Additionally, preclinical studies have shown that 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

In terms of its mechanism of action, 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline has been shown to interact with multiple biological targets. One key target is the PPARγ receptor, which plays a crucial role in regulating lipid metabolism and glucose homeostasis. By modulating PPARγ activity, 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline can potentially be used to treat metabolic disorders such as diabetes and obesity.

Another important target is the Nrf2 pathway, which is involved in cellular defense against oxidative stress. Activation of Nrf2 by 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline leads to the upregulation of antioxidant enzymes and detoxification genes. This mechanism may contribute to the compound's protective effects against oxidative damage in various tissues.

Despite its promising therapeutic potential, further research is needed to fully elucidate the pharmacological properties and clinical applications of 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline. Ongoing studies are focusing on optimizing the compound's structure to enhance its potency and selectivity for specific targets. Additionally, clinical trials are being planned to evaluate the safety and efficacy of 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline in human subjects.

In conclusion, 4-(pyrimidin-5-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 2168506-70-3) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique molecular structure combines the beneficial properties of both pyrimidine and tetrahydroquinoline scaffolds. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from preclinical and clinical studies, 4-(pyrimidin-5-yl)-1,2，3，4-tetrahydroquinoline may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.